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Compound of Interest

Compound Name: Acid Red 289

Cat. No.: B577069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Acid Red 289 (C.I. 45110; CAS 12220-28-9), a xanthene dye. Understanding

the solubility of this compound is critical for its application in various fields, including as a

coloring agent in industrial products, for staining in biological research, and potentially in

formulation development.

Core Properties of Acid Red 289
Acid Red 289 is a deep red powder that forms a pinkish-red solution when dissolved.[1] It is

known for its good lightfastness and stability under acidic conditions.[2] While it is widely

described as a water-soluble dye, its solubility in organic solvents is less documented.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

Acid Red 289 in different solvents.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Observations

Water H₂O 100 g/L 30 Soluble

Ethanol C₂H₅OH
Data not

available
-

Implied solubility

based on

recrystallization

methods using a

water-ethanol

mixture.[3]

Methanol CH₃OH
Data not

available
- -

Acetone C₃H₆O
Data not

available
- -

Nonpolar

Organic Solvents
- Low -

The need for

magenta

colorants with

high oil-solubility

suggests Acid

Red 289 has

poor solubility in

nonpolar

solvents.[4]

Experimental Protocol: Determination of Acid Red
289 Solubility
The following is a generalized experimental protocol for determining the solubility of Acid Red
289 in a given solvent. This method is based on the principle of creating a saturated solution

and then quantifying the dissolved solute.

1. Materials:

Acid Red 289 powder
Solvent of interest (e.g., water, ethanol, methanol, acetone)
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Analytical balance
Volumetric flasks
Beakers or flasks with stoppers
Magnetic stirrer and stir bars or a shaker water bath
Centrifuge and centrifuge tubes
Spectrophotometer
Micropipettes
Filter paper or syringe filters (0.45 µm)

2. Procedure:

Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Acid Red 289.
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Preparation

Separation

Quantification

Weigh excess Acid Red 289

Add to known volume of solvent

Seal and agitate at constant temperature

Allow to settle

Centrifuge

Collect clear supernatant

Measure known volume of supernatant

Evaporate solvent and weigh residue Dilute for spectrophotometry

Calculate solubility (g/L) Measure absorbance

Calculate concentration from standard curve

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Red 289.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b577069?utm_src=pdf-body-img
https://www.benchchem.com/product/b577069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a foundational understanding of the solubility of Acid Red 289. For specific

applications, it is recommended to perform solubility tests in the exact solvent systems and

conditions that will be employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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